Cas no 20375-65-9 (3-Chloro-6-phenylpyridazine)

• Product Name: 3-Chloro-6-phenylpyridazine
• CAS No: 20375-65-9
• MF: C₁₀H₇ClN₂
• MW: 190.628980875015
• MDL: MFCD00075253
• CID: 255864
• PubChem ID: 24861053
• Update Time: 2025-05-19

3-Chloro-6-phenylpyridazine Chemical and Physical Properties

Names and Identifiers

• 3-Chloro-6-phenylpyridazine
• Pyridazine,3-chloro-6-phenyl-
• 2-chloro-6-phenylpyridazine
• 3-Chlor-6-phenyl-pyridazin
• 3-phenyl-6-chloropyridazine
• 6-chloro-3-phenylpyridazine
• 6-phenyl-3-chloropyridazine
• 3-Chloro-6-phenyl-pyridazine
• Pyridazine, 3-chloro-6-phenyl-
• 3-chloro-6-phenyl pyridazine
• MLS000780052
• SMR000420235
• NSC28739
• PubChem17503
• 3-chloro-6-phenylpyridazin
• KSC497I5F
• cid_88515
• 3-chloranyl-6-phenyl-pyridazine
• BDBM56779
• (6-Chloropyridazin-3-yl)benzene

• MDL： MFCD00075253
• Inchi： 1S/C10H7ClN2/c11-10-7-6-9(12-13-10)8-4-2-1-3-5-8/h1-7H
• InChI Key： BUBRFWDEAVIFMV-UHFFFAOYSA-N
• SMILES： ClC1=CC=C(C2C=CC=CC=2)N=N1

Computed Properties

• Exact Mass: 190.03000
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 157
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.5
• Topological Polar Surface Area: 25.8

Experimental Properties

• Color/Form: solid
• Melting Point: 157.0 to 161.0 deg-C
• PSA: 25.78000
• LogP: 2.79700
• Solubility: Not determined

3-Chloro-6-phenylpyridazine Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H315-H319
• Warning Statement： P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26-S37/39
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyridazines and derivatives Phenylpyridazines

Additional information on 3-Chloro-6-phenylpyridazine

Recent Advances in the Study of 3-Chloro-6-phenylpyridazine (CAS: 20375-65-9)

3-Chloro-6-phenylpyridazine (CAS: 20375-65-9) is a heterocyclic compound that has garnered significant attention in the field of chemical biology and medicinal chemistry due to its versatile applications in drug discovery and development. Recent studies have explored its potential as a key intermediate in the synthesis of bioactive molecules, particularly in the design of kinase inhibitors and antimicrobial agents. This research brief aims to summarize the latest findings related to this compound, highlighting its chemical properties, biological activities, and potential therapeutic applications.

One of the most notable advancements in the study of 3-Chloro-6-phenylpyridazine is its role in the development of kinase inhibitors. Kinases are critical targets in cancer therapy, and researchers have identified this compound as a promising scaffold for designing selective inhibitors. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that derivatives of 3-Chloro-6-phenylpyridazine exhibited potent inhibitory activity against EGFR (Epidermal Growth Factor Receptor), a key driver in non-small cell lung cancer. The study utilized molecular docking and in vitro assays to validate the compound's binding affinity and efficacy, paving the way for further optimization.

In addition to its anticancer potential, 3-Chloro-6-phenylpyridazine has also been investigated for its antimicrobial properties. A recent preprint on bioRxiv reported that this compound, when modified with specific functional groups, showed significant activity against drug-resistant strains of Staphylococcus aureus. The researchers employed a combination of synthetic chemistry and microbiological assays to identify the most effective derivatives, suggesting that this scaffold could be a valuable tool in addressing the global challenge of antibiotic resistance.

From a chemical perspective, the stability and reactivity of 3-Chloro-6-phenylpyridazine have been the subject of several mechanistic studies. A 2022 paper in Organic Letters elucidated the compound's behavior under various reaction conditions, providing insights into its utility as a building block for more complex structures. The study highlighted the compound's compatibility with cross-coupling reactions, which are widely used in pharmaceutical synthesis. These findings underscore the compound's versatility and its potential to streamline the development of novel therapeutics.

In conclusion, the latest research on 3-Chloro-6-phenylpyridazine (CAS: 20375-65-9) underscores its importance as a multifunctional scaffold in medicinal chemistry. Its applications in kinase inhibition and antimicrobial therapy, coupled with its favorable chemical properties, make it a compelling candidate for further investigation. Future studies should focus on optimizing its derivatives for enhanced efficacy and selectivity, as well as exploring its potential in other therapeutic areas. This compound represents a promising avenue for addressing unmet medical needs and advancing the field of drug discovery.